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Compound of Interest

Compound Name: LKY-047

Cat. No.: B10831856 Get Quote

For researchers, scientists, and drug development professionals handling LKY-047, a potent

and selective cytochrome P450 2J2 (CYP2J2) inhibitor, adherence to proper disposal protocols

is paramount to ensure laboratory safety and environmental protection.[1][2][3][4] This guide

provides essential, step-by-step instructions for the safe handling and disposal of LKY-047,

aligning with established safety data sheet (SDS) recommendations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to observe the following safety measures

to minimize exposure and mitigate potential risks.

Personal Protective Equipment (PPE):

Eye Protection: Always wear safety goggles with side-shields.[5]

Hand Protection: Use protective gloves.[5]

Body Protection: Wear impervious clothing to prevent skin contact.[5]

Respiratory Protection: A suitable respirator should be used to avoid inhalation of dust or

aerosols.[5]

Engineering Controls:
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Work in a well-ventilated area, preferably within a chemical fume hood, to ensure adequate

ventilation.[5]

An accessible safety shower and eye wash station must be available in the immediate

vicinity.[5]

Step-by-Step Disposal Protocol
The disposal of LKY-047 must be conducted in accordance with prevailing country, federal,

state, and local regulations.[5] The following steps provide a general framework for its proper

disposal as a chemical waste product.

Waste Identification and Segregation:

Treat all LKY-047, whether in solid form or in solvent, as hazardous chemical waste.

Do not mix LKY-047 waste with other waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) office.

Containerization:

Use a dedicated, properly labeled, and leak-proof container for LKY-047 waste.

The container must be compatible with the chemical.

Ensure the container is kept tightly sealed when not in use.[5]

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "

(7S)-(+)-(4-Nitro-phenyl)-acrylic acid, 8,8-dimethyl-2-oxo-6,7-dihydro-2H,8H-pyrano[3,2-

g]chromen-7-yl-ester (LKY-047)".

Include the CAS Number: 1954681-29-8.[5]

Indicate the approximate quantity of the waste.

Storage:
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Store the waste container in a designated, secure, and well-ventilated area away from

incompatible materials.

Follow the recommended storage conditions for the compound: -20°C for the powder form

and -80°C if in solvent.[5]

Spill Management:

In the event of a spill, collect the spillage promptly and in a safe manner.[5]

Avoid release into the environment, drains, water courses, or soil.[5]

The collected spill material should be treated as hazardous waste and disposed of

accordingly.

Final Disposal:

Arrange for the collection and disposal of the LKY-047 waste through your institution's

approved hazardous waste disposal program.

Dispose of the contents and the container at an approved waste disposal plant.[5]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data related to LKY-047's

inhibitory activity.

Parameter Value Target Enzyme

IC₅₀ 1.7 μM CYP2J2[1][2][3][6]

Kᵢ (Astemizole O-demethylase) 0.96 μM CYP2J2[1][4]

Kᵢ (Terfenadine hydroxylase) 2.61 μM CYP2J2[1][4]

Kᵢ (Ebastine hydroxylation) 3.61 μM
CYP2J2 (uncompetitive

inhibition)[1][4]
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The following diagram illustrates the logical flow of the LKY-047 disposal procedure.
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Caption: A flowchart outlining the key steps for the safe disposal of LKY-047.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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